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Compound of Interest

Compound Name: 2,3,4,5-Tetrafluorobenzoyl chloride

Cat. No.: B1301936 Get Quote

For researchers, scientists, and professionals in drug development, 2,3,4,5-
Tetrafluorobenzoyl chloride is a pivotal reagent. This fluorinated organic compound serves

as a critical intermediate in the synthesis of a wide array of pharmaceutical and agrochemical

compounds. Its unique fluorine-containing structure imparts desirable properties to target

molecules, such as enhanced lipophilicity and metabolic stability.[1] This guide provides an in-

depth overview of its chemical identifiers, physical properties, synthesis protocols, and key

applications.

Core Identifiers and Physicochemical Properties
Accurate identification and understanding of the physicochemical properties of 2,3,4,5-
Tetrafluorobenzoyl chloride are fundamental for its effective use in research and

development. The compound is typically a colorless to light yellow clear liquid with a pungent

odor.[1][2][3]
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Identifier Value

CAS Number 94695-48-4[2][3][4][5][6]

Molecular Formula C₇HClF₄O[2][4]

Molecular Weight 212.53 g/mol [2][4][5]

PubChem CID 2733689[2][4]

MDL Number MFCD00075164[2][5]

EC Number 619-058-9[4]

Beilstein/REAXYS No. 5266860[5][7]

InChI
InChI=1S/C7HClF4O/c8-7(13)2-1-

3(9)5(11)6(12)4(2)10/h1H[4][5]

InChIKey XWCKIXLTBNGIHV-UHFFFAOYSA-N[5]

Canonical SMILES C1=C(C(=C(C(=C1F)F)F)C(=O)Cl)F[5]

Property Value

Appearance Colorless to light yellow clear liquid[2][6]

Density 1.58 - 1.61 g/mL at 25 °C[2][3][5]

Boiling Point
65 - 66 °C at 10 mmHg[2], 174.4 °C at 760

mmHg[3]

Refractive Index n20/D 1.478 - 1.49[2][3][5]

Flash Point 89 °C (closed cup)[5]

Purity ≥ 97% (GC)[2]

Storage Conditions
Store at 2 - 8 °C in a cool, dry place away from

ignition sources.[2][3][6]
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The synthesis of 2,3,4,5-Tetrafluorobenzoyl chloride can be achieved through various

methods. Below are detailed experimental protocols for two common laboratory-scale

syntheses.

Synthesis using Triphosgene
A facile and selective method for the preparation of 2,3,4,5-Tetrafluorobenzoyl chloride
involves the use of triphosgene (bis(trichloromethyl)carbonate, BTC) as a chlorinating agent,

which is a safer alternative to gaseous phosgene.[8]

Experimental Protocol:

A 4-necked round-bottom flask is equipped with a mechanical stirrer, digital thermometer,

nitrogen inlet-outlet, and a condenser.

The flask is charged with triphosgene (5.5 g, 18.5 mmol) and 1,2-dichloroethane (30 mL).

The mixture is heated to 353 K (80 °C).

A solution of 2,3,4,5-tetrafluorobenzoic acid (9.7 g, 50 mmol) and N,N-dimethylformamide

(DMF) (0.18 g, 5 mol % of the acid) in 1,2-dichloroethane (50 mL) is added dropwise over 1

hour at 353 K.

The reaction mixture is stirred for an additional 4 hours at the same temperature.

After cooling to 273 K (0 °C), the mixture is filtered to remove any unreacted triphosgene.

The resulting product, 2,3,4,5-Tetrafluorobenzoyl chloride, can be analyzed by Gas

Chromatography (GC). This method can achieve a yield of up to 95 mol %.[8][9]
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Synthesis of 2,3,4,5-Tetrafluorobenzoyl Chloride using Triphosgene
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Caption: Workflow for the synthesis of 2,3,4,5-Tetrafluorobenzoyl chloride.

Synthesis using Oxalyl Chloride
Another common laboratory preparation involves the use of oxalyl chloride as the chlorinating

agent.[10]

Experimental Protocol:

To a solution of 2,3,4,5-tetrafluorobenzoic acid (30.0 g, 155 mmol) in dichloromethane (75

ml), add oxalyl chloride (14.8 ml, 1.1 equivalents).

Add three drops of dry N,N-dimethylformamide (DMF) to the mixture.

Stir the vigorous reaction at room temperature overnight.
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Concentrate the mixture to an oil.

The residue is taken up in toluene and re-concentrated to afford 2,3,4,5-tetrafluorobenzoyl
chloride, which can be used in subsequent steps without further purification.[10]

Industrial Preparation and Applications
Industrially, the synthesis of 2,3,4,5-Tetrafluorobenzoyl chloride is a multi-step process that

can start from raw materials like 3,4,5,6-tetrafluorophthalic anhydride.[11] The process involves

condensation, fluorination, hydrolysis, decarboxylation, and finally, chlorination.[11]

The primary application of 2,3,4,5-Tetrafluorobenzoyl chloride lies in its role as a key building

block in the synthesis of fluorinated organic compounds.[2] It is widely utilized in the

pharmaceutical and agrochemical industries to introduce fluorine atoms into molecules, which

can enhance biological activity and improve the pharmacokinetic profile of drug candidates.[2]

[12] For instance, it has been used in the preparation of 4-hydroxy-1-(3-pyridyl)-1-butanone-

tetrafluorobenzoate and N-[(4-carbamoylphenyl)carbamothioyl]-2,3,4,5-tetrafluorobenzamide.

[7][13] It is also an important intermediate in the synthesis of third-generation fluoroquinolone

antibacterials.

As an acylating agent, it readily reacts with various nucleophiles such as amines, alcohols, and

thiols to form corresponding amides, esters, and thioesters.[1] Its high reactivity and the ability

to impart unique properties through fluorination make it an invaluable tool for chemists in both

academic research and industrial manufacturing.[2]

Applications of 2,3,4,5-Tetrafluorobenzoyl Chloride
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Caption: Key application areas of 2,3,4,5-Tetrafluorobenzoyl chloride.
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Safety and Handling
2,3,4,5-Tetrafluorobenzoyl chloride is a corrosive substance that can cause severe skin

burns and eye damage.[4] It is combustible and reacts with water, which may generate heat or

gases.[14] Therefore, appropriate personal protective equipment, including face shields,

gloves, and suitable respirators, should be worn when handling this chemical.[5] It should be

stored in a tightly closed container in a cool, dry, and well-ventilated area, away from moisture

and incompatible materials such as alcohols, oxidizing agents, and strong bases.[3][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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